Cas no 28466-12-8 (1H-Pyrazol-4-amine,N,N-dimethyl-1-(2-phenylethyl)-)

1H-Pyrazol-4-amine,N,N-dimethyl-1-(2-phenylethyl)- structure
28466-12-8 structure
Product Name:1H-Pyrazol-4-amine,N,N-dimethyl-1-(2-phenylethyl)-
CAS No:28466-12-8
MF:C13H17N3
MW:215.294182538986
CID:268147
PubChem ID:206688
Update Time:2025-04-19

1H-Pyrazol-4-amine,N,N-dimethyl-1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine,N,N-dimethyl-1-(2-phenylethyl)-
    • N,N-dimethyl-1-(2-phenylethyl)pyrazol-4-amine
    • 4-(Dimethylamino)-1-phenethylpyrazole
    • DTXSID80182676
    • BRN 0519614
    • 28466-12-8
    • Pyrazole, 4-(dimethylamino)-1-phenethyl-
    • Inchi: 1S/C13H17N3/c1-15(2)13-10-14-16(11-13)9-8-12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3
    • InChI Key: XAIIZKXIHJRKJE-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)N(C)C)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 215.14241
  • Monoisotopic Mass: 215.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 21.1Ų

Experimental Properties

  • Density: 1.02
  • Boiling Point: 357.2°Cat760mmHg
  • Flash Point: 169.8°C
  • Refractive Index: 1.562
  • PSA: 21.06
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